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Compound of Interest

Compound Name: Benzofuran-4-carbonitrile

Cat. No.: B1281937

Essential Safety and Handling Guide for
Benzofuran-4-carbonitrile

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: No specific Safety Data Sheet (SDS) for Benzofuran-4-carbonitrile was publicly
available at the time of this writing. The following guidance is based on the safety profiles of
structurally similar benzofuran derivatives and general best practices for handling hazardous
chemicals. It is imperative to consult the specific SDS provided by the supplier for Benzofuran-
4-carbonitrile before handling the substance and to perform a risk assessment for your
specific laboratory conditions.

This guide provides essential safety and logistical information for the handling and disposal of
Benzofuran-4-carbonitrile, a compound that requires careful management in a laboratory
setting. Due to its chemical structure, which includes a benzofuran ring and a nitrile group, it
should be handled as a potentially hazardous substance.

Hazard Identification and Risk Assessment

Benzofuran derivatives and nitriles can present a range of health hazards. Based on data from
similar compounds, Benzofuran-4-carbonitrile should be treated as a substance that may
cause skin, eye, and respiratory irritation.[1][2] Some benzofuran compounds are also
suspected of causing cancer.[3] The nitrile functional group can also introduce toxicity.
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Therefore, it is crucial to handle this compound with appropriate engineering controls and
personal protective equipment to minimize exposure.

Quantitative Safety Data

No specific occupational exposure limits (OELSs) have been established for Benzofuran-4-
carbonitrile or its close analogs.[1][3] The following table summarizes available data for
related compounds to provide a conservative estimate of potential hazards.

Parameter Value Compound Source

) ) Benzofuran-4-
Appearance Solid (predicted) o [4]
carbonitrile

Benzofuran-4-

Molecular Weight 143.14 g/mol . [4]
carbonitrile

Oral LD50 (Rat) 1.0+ 0.2 g/kg Benzonitrile [5]

Dermal LD50 (Rabbit) 1.2 + 0.1 g/kg Benzonitrile [5]

Causes skin irritation,
serious eye irritation,
and may cause Benzofuran
Hazards : N . [11[2][3]
respiratory irritation.[1]  Derivatives
[2] Suspected of

causing cancer.[3]

Operational and Disposal Plan

This section provides a step-by-step guide for the safe handling of Benzofuran-4-carbonitrile,
from preparation to disposal.

Engineering Controls

» Ventilation: All handling of Benzofuran-4-carbonitrile powder should be conducted in a
certified chemical fume hood to minimize inhalation exposure.[6]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1281937?utm_src=pdf-body
https://www.benchchem.com/product/b1281937?utm_src=pdf-body
https://aksci.com/sds/9175CF_SDS.pdf
https://www.tcichemicals.com/BE/en/sds/B0060_EU_6N.pdf
https://www.nj-finechem.com/products/nitrile/benzofuran-4-carbonitrile-cas-1260684-07-4.html
https://www.nj-finechem.com/products/nitrile/benzofuran-4-carbonitrile-cas-1260684-07-4.html
https://www.ncbi.nlm.nih.gov/books/NBK224933/
https://www.ncbi.nlm.nih.gov/books/NBK224933/
https://aksci.com/sds/9175CF_SDS.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/c94009?userType=undefined
https://www.tcichemicals.com/BE/en/sds/B0060_EU_6N.pdf
https://aksci.com/sds/9175CF_SDS.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/c94009?userType=undefined
https://www.tcichemicals.com/BE/en/sds/B0060_EU_6N.pdf
https://www.benchchem.com/product/b1281937?utm_src=pdf-body
https://www.benchchem.com/product/b1281937?utm_src=pdf-body
https://ehs.yale.edu/sites/default/files/files/particularly-hazardous-substances-sop.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Designated Area: A designated area within the laboratory should be clearly marked for the
handling of this compound. This area should be equipped with all necessary safety
equipment.

o Eyewash and Safety Shower: An operational and easily accessible eyewash station and
safety shower are mandatory in the vicinity of the handling area.[3]

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is required to prevent skin, eye, and respiratory exposure.

PPE Category Specification Rationale

Chemical-resistant gloves )
o o ) To prevent skin contact. Check
] (e.g., nitrile, minimum 4mil
Hand Protection ) ) glove manufacturer's
thickness).[6] Consider double- o
) compatibility chart.
gloving.

) To protect eyes and face from
] Chemical splash goggles and ]
Eye and Face Protection ) splashes and airborne
a face shield.[6]

particles.
A lab coat with long sleeves
) and tight-fitting cuffs.[6] To protect skin and clothing
Body Protection ; ) o
Consider a disposable gown from contamination.

for larger quantities.

If there is a risk of generating

dust that cannot be controlled ) )
) ) To prevent inhalation of
Respiratory Protection by the fume hood, a NIOSH-
_ _ hazardous dust.
approved respirator is

required.[7]

Experimental Protocol: Handling Procedure

o Preparation: Before handling, ensure the designated area is clean and uncluttered. All
necessary equipment, including a spill kit, should be readily available.
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» Weighing: If possible, weigh the powder inside the fume hood.[8] If the balance is outside,
tare a sealed container, add the powder inside the hood, and then re-weigh the sealed
container.

o Handling: Keep the container with Benzofuran-4-carbonitrile closed as much as possible.
[8] Avoid actions that could generate dust.

o Post-Handling: After handling, decontaminate all surfaces with an appropriate solvent and
then a soap and water solution.[8] Wash hands thoroughly with soap and water.

Spill and Emergency Procedures

e Minor Spill: For a small spill within the fume hood, carefully clean it up using absorbent pads.
Place all contaminated materials in a sealed bag for hazardous waste disposal.

o Major Spill: In case of a large spill, evacuate the area and alert the appropriate emergency
response personnel.

e Exposure:

o

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1]
Remove contaminated clothing.

[¢]

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding
the eyelids open.[1]

[¢]

Inhalation: Move the affected person to fresh air.[1]

[e]

In all cases of exposure, seek immediate medical attention.[1]

Disposal Plan

» Waste Collection: All waste contaminated with Benzofuran-4-carbonitrile, including
disposable PPE, weighing papers, and cleaning materials, must be collected as hazardous
waste.[6]

o Waste Container: Use a dedicated, sealed, and clearly labeled container for hazardous
waste.
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» Disposal: Dispose of the hazardous waste through your institution's environmental health
and safety office, following all local, state, and federal regulations.[3] Do not dispose of this
chemical down the drain.

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Benzofuran-4-
carbonitrile.

1. Preparation 2. Handling (in Fume Hood) 3. Decontamination & Doffing 4. Waste Disposal

‘ Don PPE }—»‘ Prepare Designated Area } ““““““““““““““ } Weigh Compound ‘4»‘ Transfer/Use Compound } “““““““““““““““ } D Surfaces ‘ ‘ Doff PPE } Segregate Waste } Collect Hazardous Waste }—»‘ Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling of Benzofuran-4-carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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